Cas no 1804130-06-0 (N-cyclopentylazetidine-3-sulfonamide)

• Product Name: N-cyclopentylazetidine-3-sulfonamide
• CAS No: 1804130-06-0
• MF: C₈H₁₆N₂O₂S
• MW: 204.289840698242
• CID: 5162341
• PubChem ID: 75480500
• Update Time: 2026-03-04

N-cyclopentylazetidine-3-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 3-Azetidinesulfonamide, N-cyclopentyl-
• N-cyclopentylazetidine-3-sulfonamide

• Inchi： 1S/C8H16N2O2S/c11-13(12,8-5-9-6-8)10-7-3-1-2-4-7/h7-10H,1-6H2
• InChI Key： HAJPQNAQTALTRN-UHFFFAOYSA-N
• SMILES： N1CC(S(NC2CCCC2)(=O)=O)C1

Computed Properties

• Exact Mass: 204.093
• Monoisotopic Mass: 204.093
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 260
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 66.6A^2

Additional information on N-cyclopentylazetidine-3-sulfonamide

Comprehensive Overview of N-cyclopentylazetidine-3-sulfonamide (CAS No. 1804130-06-0): Properties, Applications, and Research Insights

N-cyclopentylazetidine-3-sulfonamide (CAS No. 1804130-06-0) is a specialized sulfonamide derivative with a unique azetidine core structure. This compound has garnered significant attention in pharmaceutical and agrochemical research due to its potential as a bioactive scaffold. The molecular framework combines a cyclopentyl group with a sulfonamide moiety, offering distinct physicochemical properties such as moderate lipophilicity and hydrogen-bonding capacity. Researchers are particularly interested in its role as a precursor for designing novel enzyme inhibitors or receptor modulators.

Recent studies highlight the compound’s relevance in addressing drug discovery challenges, especially in optimizing metabolic stability and target selectivity. The azetidine ring contributes to conformational rigidity, a feature increasingly sought after in small-molecule therapeutics to reduce off-target effects. In 2023, a Journal of Medicinal Chemistry report emphasized its utility in fragment-based drug design, where its sulfonamide group acts as a versatile pharmacophore for interactions with biological targets.

From a synthetic chemistry perspective, N-cyclopentylazetidine-3-sulfonamide exemplifies advancements in heterocyclic compound synthesis. Its preparation typically involves ring-closing strategies for the azetidine core, followed by sulfonylation with cyclopentylamine derivatives. Analytical techniques like NMR spectroscopy and high-resolution mass spectrometry (HRMS) are critical for characterizing its purity and structural integrity. These methods align with the growing demand for quality-by-design (QbD) principles in API development.

Environmental and green chemistry considerations are also shaping research around this compound. Scientists are exploring catalytic methods to streamline its synthesis, minimizing waste generation—a response to the sustainable chemistry trends dominating industrial discussions. For instance, photocatalysis and flow chemistry approaches have been proposed to enhance the efficiency of its production while adhering to EHS guidelines.

In the context of intellectual property, 1804130-06-0 has appeared in patent filings related to kinase inhibitors and GPCR-targeted therapies. Its structural novelty positions it as a candidate for patent landscaping in oncology and CNS diseases. Notably, a 2022 WIPO application described analogs of this compound for modulating neuroinflammatory pathways, reflecting the intersection of medicinal chemistry and neurodegenerative disease research.

For researchers sourcing N-cyclopentylazetidine-3-sulfonamide, key considerations include supplier reliability and batch-to-batch consistency. Analytical certificates (CoA) should detail residual solvent levels and chiral purity if applicable. The compound’s stability under various storage conditions (e.g., desiccated environments at −20°C) is another practical aspect frequently queried in scientific forums.

Emerging applications extend to material science, where its sulfonamide group facilitates polymer functionalization. A 2023 ACS Applied Materials study demonstrated its use in modifying hydrogel matrices for controlled drug release—a response to the booming interest in smart biomaterials. Such interdisciplinary potential underscores why this CAS-registered molecule remains a hot topic in both academic and industrial settings.

To address common queries from search engine analytics: The compound’s solubility profile (e.g., in DMSO or aqueous buffers) and handling precautions (non-hazardous under standard protocols) are frequently searched. These data points are essential for experimental planning, particularly in high-throughput screening (HTS) workflows. Additionally, its price range and custom synthesis options rank high in procurement-related searches.

In summary, N-cyclopentylazetidine-3-sulfonamide (CAS No. 1804130-06-0) represents a convergence of structural innovation and multidisciplinary utility. Its trajectory mirrors broader shifts toward rational molecular design and sustainable production, making it a compelling subject for ongoing research and commercial exploration.